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Compound of Interest

Compound Name: Thiophen-2-ol

Cat. No.: B101167

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the operational use and disposal of Thiophen-2-
ol, ensuring a secure research environment. Adherence to these protocols is critical for
minimizing risks and maintaining environmental compliance.

Thiophen-2-ol is a chemical compound that requires careful handling due to its potential health
hazards. It is harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin
and eye irritation.[1] Therefore, the use of appropriate personal protective equipment (PPE)
and adherence to strict safety procedures are mandatory.

Essential Safety and Handling Information

Storage: Thiophen-2-ol should be stored in a dark place under an inert atmosphere.[2] For
optimal stability, it is recommended to store it in a freezer at -20°C.[2] The storage area should
be a designated flame-proof area, away from heat, sparks, open flames, and other ignition
sources.[1]

Handling: All work with Thiophen-2-ol should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to prevent the inhalation of vapors.[3] Avoid all personal
contact, including inhalation and contact with skin and eyes.[1] In case of insufficient
ventilation, suitable respiratory equipment should be worn.[4]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure to Thiophen-2-ol. The
following table summarizes the recommended PPE for handling this compound.
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Protection Level

Equipment Specifications & Rationale

Primary (Essential)

Chemical splash goggles are
mandatory to protect against
) splashes. A face shield should
Eye Protection
be worn over safety glasses
when there is a significant risk

of splashing.[5]

Hand Protection

Based on data for similar
compounds, nitrile or neoprene
gloves are recommended for
incidental contact. For
prolonged handling, heavier-
duty gloves should be used.
Always inspect gloves for
integrity before use and use
proper removal techniques to

avoid skin contact.[5]

Body Protection

A flame-resistant lab coat, fully
buttoned, is required to protect
against splashes and potential
fire hazards. Long pants and
closed-toe shoes are also

mandatory.[5]

Secondary (Task-Dependent)

If there is a risk of generating

aerosols or working outside a

well-ventilated area, a
Respiratory Protection respirator is necessary. The
type of respirator should be
selected based on a formal risk

assessment.[5]
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For large-scale operations or

situations with a high risk of
Specialized Protection exposure, a chemical-resistant

apron and boots should be

worn.[5]

Quantitative Data for Thiophen-2-ol

Property Value

Molecular Formula C4H40sS[1][6]

Molecular Weight 100.14 g/mol [1][6]

CAS Number 17236-58-7[1][6]

Boiling Point 219.2 °C at 760 mmHg|6]
Flash Point 86.4 °C[6]

Density 1.294 g/cm3[6]

Melting Point 9°CI6]

Operational and Disposal Plan

Safe handling of Thiophen-2-ol extends beyond the use of PPE. A strict operational and
disposal plan is essential for the safety of all laboratory personnel and to ensure environmental
compliance.

Step-by-Step Handling and Disposal Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[7] All necessary PPE should be inspected and worn correctly.

e Handling: Conduct all work in a chemical fume hood.[3] Avoid creating aerosols or dust. Use
spark-proof tools and explosion-proof equipment.[8]

» Spill Management: In the event of a spill, evacuate the area and remove all ignition sources.
[1] Absorb the spill with an inert material such as sand or vermiculite.[5][7] Collect the
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absorbed material into a suitable, closed, and labeled container for disposal.[5] Do not allow
the chemical to enter drains.[3]

o Waste Collection: All waste containing Thiophen-2-ol, including contaminated gloves,
absorbent materials, and empty containers, must be collected in a designated and properly
labeled hazardous waste container.[3][5] The container should be made of a compatible
material, such as glass or high-density polyethylene (HDPE), and have a secure, tightly
fitting lid.[3]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name, "Thiophen-2-ol," along with its associated hazards (e.g., "Harmful,"
“Irritant™).[3]

» Disposal: The disposal of Thiophen-2-ol must be conducted through a licensed and
approved hazardous waste disposal company.[3][5] Do not dispose of this chemical down
the drain or in regular trash.[5]

Below is a diagram illustrating the logical workflow for the safe handling and disposal of
Thiophen-2-ol.
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Caption: Workflow for Safe Handling and Disposal of Thiophen-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. datasheets.scbt.com [datasheets.scbt.com]

. sigmaaldrich.com [sigmaaldrich.com]

. benchchem.com [benchchem.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. benchchem.com [benchchem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.com [fishersci.com]

°
[e0) ~ » (&) EEN w N =

. echemi.com [echemi.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Thiophen-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101167#personal-protective-equipment-for-handling-
thiophen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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